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Introduction

Terramycin®, with its active ingredient oxytetracycline (OTC), is a broad-spectrum antibiotic
widely utilized in aquaculture to control mortality from various bacterial diseases.[1][2][3] Its
application is crucial in disease surveillance and management; however, its use necessitates
stringent protocols to ensure efficacy, food safety, and to mitigate the growing concern of
antibiotic resistance.[1][2][4] These application notes provide detailed protocols for the
administration of Terramycin, monitoring of its residues, and data on its efficacy and the
associated development of bacterial resistance.

Data Presentation
Table 1: Recommended Dosages of Terramycin
(Oxytetracycline) for Medicated Feed in Finfish
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Target Species

Disease

Dosage Duration

Salmonids

Furunculosis
(Aeromonas
salmonicida),
Coldwater Disease
(Flavobacterium
psychrophilum),
Columnaris Disease
(Flavobacterium
columnare), Ulcer
Disease (Hemophilus
piscium), Bacterial
Hemorrhagic
Septicemia
(Aeromonas
hydrophila),
Pseudomonas

Disease

2.5-3.759/100 Ibs

] 10 days
of fish per day

Catfish

Bacterial Hemorrhagic
Septicemia
(Aeromonas
liquefaciens),
Pseudomonas
Disease, Columnaris
Disease
(Flavobacterium

columnare)

2.5-3.759/100 Ibs

] 10 days
of fish per day

Cisco

Furunculosis
(Aeromonas

salmonicida)

83 mg/kg of body

] 10 days
weight per day

General Finfish

Skeletal Marking

11.35g /100 Ibs of
fish per day (250 4 consecutive days

mg/kg)
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Note: Dosages can be species and temperature-dependent. Always consult with a fish health

professional and adhere to local regulations.

Table 2: Efficacy of Oxytetracycline Against Common

Aquaculture Pathogens @@

Survival Rate

. . Treatment
Pathogen Fish Species . (Treated vs. Reference
Details
Control)
Aeromonas ) 83 mg/kg OTC in
o Cisco 85% vs. 3% [5][6]
salmonicida feed for 10 days
Significantly
3.59 0TC /100 _
Aeromonas ] ) higher than
. Coho Salmon Ibs fish/day in [7]
salmonicida untreated
feed for 10 days
controls
10 mg/L OTC- Significantly
Flavobacterium Walleye HCI bath for 60 higher than ]
columnare Fingerlings min on 3 untreated
consecutive days  controls
10, 20, and 40 o
Significantly
] i mg/L OTC-HCI ]
Flavobacterium Channel Catfish ) higher than
) ] bath for 60 min [8]
columnare Fingerlings ) untreated
on 3 consecutive
controls

days

Table 3: Minimum Inhibitory Concentration (MIC) Values
of Oxytetracycline for Various Aquaculture Pathogens
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BENCHE

Bacterial MIC Range
) MIC50 (pg/mL)  MIC90 (pg/mL)  Notes
Species (ng/mL)
80-90% of
isolates
Edwardsiella
) ) 0.5-64.0 - - considered
ictaluri '
susceptible at
<1.0 pg/mL.[4]
80-90% of
isolates
Edwardsiella )
o 0.5->64.0 - - considered
piscicida )
susceptible at
<1.0 pg/mL.[4]
80-90% of
isolates
Edwardsiella ]
0.5-264.0 - - considered
tarda )
susceptible at
<1.0 pg/mL.[4]
100% of isolates
Flavobacterium <0.12 (all considered
columnare isolates) susceptible at
<1.0 pg/mL.[4]
100% of isolates
Aeromonas _ considered
) 0.25 (all isolates) - - )
hydrophila susceptible at
<1.0 pg/mL.[4]
50% of isolates
Streptococcus considered
o 0.5-16.0 - - ]
iniae susceptible at
<1.0 pg/mL.[4]
80% of isolates
Streptococcus considered
, 05-2.0 - - ]
agalactiae susceptible at

<1.0 pg/mL.[4]
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Isolates from

Vibrio spp. 1.0-512 2 64 diseased shrimp.
[°]
] Demonstrates
Various .
) high-level
environmental
) 64 - 2048 - 1024 - 2048 resistance in the
bacteria from f
arm

salmon farms _
environment.[10]

Table 4: Withdrawal Periods for Oxytetracycline in

Aquaculture

. Water L .
Fish Administrat Withdrawal
. Temperatur . Dosage . Reference
Species ion Period
e
) Medicated
Salmonids - Standard 21 days [2]
Feed
] Medicated
Catfish - Standard 3 days [2]
Feed
Rainbow Oral (multiple 60 mg/kg for
9+0.8°C 50-56 days [11]
Trout dose) 7 days
Rainbow
>10 °C Oral Standard 60 days [12]
Trout
Rainbow
7-10°C Oral Standard 100 days [12]
Trout
o 80 mg/kg for
Red Tilapia 27.3+0.5°C Oral 17-18 days [13]
10 days
o 10 ppm for 4
Red Tilapia 27.3+0.7°C Bath q 12.5-16 days [13]
ays

Experimental Protocols
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Protocol 1: Preparation of Medicated Feed with
Terramycin

Objective: To prepare a homogenous medicated feed with a specified concentration of
oxytetracycline.

Materials:

Terramycin 200® for Fish (or other appropriate OTC formulation)

Standard fish feed pellets

Fish oil or other suitable binder

Scale (accurate to 0.1 g)

Feed mixer (e.g., cement mixer for large batches, or a large container for smaller batches)

Spray bottle
Procedure:

o Calculate the required amount of Terramycin: Based on the total biomass of fish to be treated
and the recommended dosage (see Table 1), calculate the total amount of active
oxytetracycline needed per day.

» Determine the daily feed ration: Calculate the total amount of feed to be given to the fish
population for one day.

» Weigh the Terramycin: Accurately weigh the required amount of Terramycin 200® for the
calculated daily feed ration.

e Prepare the binder: Measure a small amount of fish oil (e.g., 2-5% of the feed weight).

o Coat the feed: Place the feed pellets in the mixer. While the mixer is running, slowly spray
the fish oil onto the pellets until they are lightly coated. This will help the Terramycin powder
adhere to the feed.
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e Add the Terramycin: Slowly add the weighed Terramycin powder to the coated pellets in the

mixer.

e Mix thoroughly: Allow the feed to mix for at least 10-15 minutes to ensure a homogenous
distribution of the Terramycin.

o Storage: Store the medicated feed in a cool, dry place, away from direct sunlight, and use it
within the recommended timeframe.

Protocol 2: Oxytetracycline Bath Immersion

Objective: To administer oxytetracycline via a static bath immersion for the treatment of
external bacterial infections.

Materials:

Oxytetracycline hydrochloride (OTC-HCI)

Treatment tank with aeration

Scale (accurate to 0.01 g)

Water testing kits (for pH, ammonia, etc.)

Procedure:

Prepare the treatment tank: Fill a separate treatment tank with water of the same
temperature and quality as the holding tank. Ensure vigorous aeration.

o Calculate the amount of OTC-HCI: Based on the volume of the treatment tank and the
desired concentration (e.g., 10-40 mg/L for columnaris disease), calculate the required
amount of OTC-HCI.[8]

» Dissolve the OTC-HCI: In a separate container with a small amount of water from the
treatment tank, dissolve the weighed OTC-HCI completely.

e Add to the treatment tank: Add the dissolved OTC-HCI solution to the treatment tank and mix
well to ensure even distribution.
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Transfer the fish: Gently transfer the fish to be treated into the medicated bath.

Treatment duration: Expose the fish to the medicated bath for the prescribed duration (e.g.,
60 minutes).[8] Monitor the fish closely for any signs of distress.

Post-treatment: After the treatment period, carefully return the fish to their original holding
tank with clean, flowing water.

Repeat as necessary: Repeat the treatment as prescribed (e.g., on consecutive days).[8]

Protocol 3: Determination of Oxytetracycline Residues
in Fish Tissue by HPLC

Objective: To quantify the concentration of oxytetracycline residues in fish muscle tissue using
High-Performance Liquid Chromatography (HPLC).

Materials:

e HPLC system with a UV detector

e C18 analytical column

e Homogenizer

o Centrifuge

e Solid-phase extraction (SPE) cartridges (e.g., Sep-Pak C18)
o Oxytetracycline analytical standard

o Reagents: 5% Trichloroacetic acid (TCA), Disodium ethylenediaminetetraacetate
(Na2EDTA), n-hexane, Methanol, Acetonitrile, 0.2 M Oxalic acid

Procedure:
e Sample Preparation:

o Accurately weigh 5 g of minced fish muscle tissue.
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o Homogenize the tissue with a solution of 5% TCA containing 5% Na2EDTA.[14][15]

o Centrifuge the homogenate.

o Extraction and Clean-up:

o Collect the supernatant and concentrate it.

o Wash the concentrated solution with n-hexane to remove lipids.[14][15]

o Pass the solution through a pre-conditioned Sep-Pak C18 SPE cartridge.[14][15]

o Wash the cartridge with distilled water.[14][15]

o Elute the oxytetracycline from the cartridge with methanol.[14][15]

o Evaporate the eluate to dryness.[14][15]

e HPLC Analysis:

[e]

Reconstitute the residue in a solution of acetonitrile-distilled water (3:7).[14][15]

o

Inject a known volume of the sample into the HPLC system.

[¢]

Mobile Phase: A common mobile phase is a mixture of methanol, acetonitrile, and 0.2 M
oxalic acid (e.g., 1:1:4.4, pH 2.0).[14][15]

[¢]

Detection: Monitor the eluent at a wavelength of 360 nm.[14][15][16]
e Quantification:

o Prepare a standard curve using known concentrations of the oxytetracycline analytical
standard.

o Compare the peak area of the sample to the standard curve to determine the
concentration of oxytetracycline in the tissue.

Mandatory Visualizations
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Caption: Workflow for aquaculture disease surveillance and Terramycin administration.

Caption: Development of antibiotic resistance due to selective pressure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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administration-in-aquaculture-disease-surveillance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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